Cas no 66553-15-9 (2,3-dimethylbutane-1,2-diol)

• Product Name: 2,3-dimethylbutane-1,2-diol
• CAS No: 66553-15-9
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 528103
• PubChem ID: 98423
• Update Time: 2025-04-19

2,3-dimethylbutane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanediol,2,3-dimethyl-
• 2,3-dimethylbutane-1,2-diol
• EINECS 266-403-0
• 2,3-dimethyl-1,2-butanediol
• 66553-15-9
• NS00053149
• EN300-1240420
• NSC126861
• DTXSID801310266
• AKOS019065127
• NSC-126861
• NSC 126861
• SCHEMBL271545

• Inchi： 1S/C6H14O2/c1-5(2)6(3,8)4-7/h5,7-8H,4H2,1-3H3
• InChI Key： SQLSBTNINKQQPG-UHFFFAOYSA-N
• SMILES： OC(C)(CO)C(C)C

Computed Properties

• Exact Mass: 118.099
• Monoisotopic Mass: 118.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.9843 (rough estimate)
• Melting Point: 26.38°C (estimate)
• Boiling Point: 221.7°C (rough estimate)
• Flash Point: 77°C
• Refractive Index: 1.4470
• PSA: 40.46000
• LogP: 0.38570